Cas no 2226819-55-0 (2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2226819-55-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6274047
• PubChem ID: 134524052
• Update Time: 2025-11-06

2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine
• EN300-1879161
• MFCD32775579
• SY353251
• 2-(1-Benzyl-4-pyrazolyl)-2-propanamine
• SCHEMBL20168470
• A1-32951
• 2226819-55-0

• Inchi： 1S/C13H17N3/c1-13(2,14)12-8-15-16(10-12)9-11-6-4-3-5-7-11/h3-8,10H,9,14H2,1-2H3
• InChI Key： ZKZXDZOOOIZYOQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C=C(C=N1)C(C)(C)N

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine

Comprehensive Guide to 2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2226819-55-0): Properties, Applications, and Research Insights

2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine (CAS 2226819-55-0) is a structurally unique compound gaining attention in pharmaceutical and biochemical research. This benzyl-substituted pyrazole derivative features a propan-2-amine moiety, making it a versatile scaffold for drug discovery. Recent studies highlight its potential as a neuromodulator precursor, with particular interest in its interactions with central nervous system (CNS) targets.

The compound's molecular structure (C13H17N3, MW 215.29 g/mol) combines a lipophilic benzyl group with a polar amine functionality, offering balanced solubility properties. Researchers are exploring its structure-activity relationships (SAR) for designing novel psychoactive compounds, though strictly within approved medical research frameworks. The pyrazole core demonstrates remarkable stability, while the tertiary amine group enables salt formation for improved bioavailability.

Current applications focus on neuropharmacology research, where scientists investigate its potential as a serotonin receptor modulator. The compound's blood-brain barrier permeability makes it particularly interesting for CNS drug development. Recent patent filings (2022-2023) suggest growing commercial interest, with several pharmaceutical companies exploring derivatives for mood disorder therapeutics.

Synthetic protocols for CAS 2226819-55-0 typically involve multistep organic synthesis starting from commercially available pyrazole precursors. The most common route features: 1) N-benzylation of 4-iodopyrazole, 2) Sonogashira coupling with propargyl alcohol, and 3) reductive amination to install the terminal amine. Advanced purification techniques like preparative HPLC yield >98% purity material suitable for preclinical studies.

Analytical characterization employs LC-MS (liquid chromatography-mass spectrometry) for identity confirmation and 1H/13C NMR for structural verification. The compound shows UV absorption maxima at 254 nm and 310 nm, useful for detection in biological matrices. Stability studies indicate optimal storage at -20°C under argon atmosphere to prevent oxidative degradation of the amine group.

Emerging research explores the compound's metabolic pathways, with preliminary data suggesting cytochrome P450-mediated oxidation as the primary clearance mechanism. This information proves valuable for medicinal chemistry optimization programs aiming to improve pharmacokinetic profiles. Computational modeling predicts favorable ADME properties, though experimental validation remains ongoing.

The scientific community continues investigating 2-(1-benzyl-1H-pyrazol-4-yl)propan-2-amine's potential across multiple domains. Recent studies examine its: 1) receptor binding affinities using radioligand assays, 2) behavioral effects in animal models, and 3) structure-based drug design applications. These investigations align with growing interest in next-generation neurotherapeutics that address unmet medical needs.

Quality control standards for research-grade material typically specify: ≥95% HPLC purity, residual solvent limits per ICH guidelines, and absence of heavy metal contaminants. Reputable suppliers provide comprehensive certificates of analysis (CoA) including chiral purity data when applicable. Researchers should verify batch-to-batch consistency when planning long-term studies.

Future directions include exploring the compound's polypharmacology potential and developing fluorinated analogs for PET imaging applications. The 2226819-55-0 scaffold also shows promise for creating bifunctional compounds targeting multiple neurological pathways simultaneously. These developments reflect the compound's growing importance in translational neuroscience research.